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Compound of Interest

Compound Name: Quinidine N-oxide

Cat. No.: B10778918

An In-depth Technical Guide to Quinidine N-
oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinidine N-oxide is a primary metabolite of the well-known antiarrhythmic drug, quinidine. As
a key product of quinidine's metabolism in the body, understanding the physicochemical
properties, pharmacokinetics, and analytical methods for Quinidine N-oxide is crucial for a
comprehensive evaluation of the parent drug's efficacy and safety profile. This technical guide
provides a detailed overview of Quinidine N-oxide, including its chemical identity, metabolic
pathway, and relevant experimental protocols.

Physicochemical Properties

Quinidine N-oxide is the product of the oxidation of the quinuclidine nitrogen of quinidine. Its
fundamental properties are summarized below.
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Property Value Reference(s)
CAS Number 70116-00-6 [1]
Molecular Formula C20H24N203 [1]
Molecular Weight 340.42 g/mol [2]

Formal Name

(9S)-6'-Methoxycinchonan-9-ol
1-Oxide

[1](2]

Synonyms Quinidine 1-Oxide [2]
N Soluble in DMSO and
Solubility [1]
Methanol
Store at -20°C for long-term
Storage [1]

stability

Metabolism and Pharmacokinetics

Quinidine N-oxide is a major metabolite of quinidine in humans. Its formation is primarily

catalyzed by the cytochrome P450 enzyme system in the liver.

Metabolic Pathway:

The metabolic conversion of quinidine to Quinidine N-oxide is a critical step in the drug's

detoxification and elimination pathway. The primary enzyme responsible for this N-oxidation is

CYP3A4, a key enzyme in drug metabolism.
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Metabolic Pathway of Quinidine to Quinidine N-oxide
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Workflow for Quinidine N-oxide Quantification by HPLC
Add Internal Standard
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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